N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide, also known as THFA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Coordination Complexes and Antioxidant Activity
Research on pyrazole-acetamide derivatives, such as N‑(2‑aminophenyl)‑2‑(5‑methyl‑1H‑pyrazol‑3‑yl) acetamide, has led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes exhibit significant antioxidant activities, as demonstrated in studies involving in vitro methods like DPPH, ABTS, and FRAP. The study highlights the impact of hydrogen bonding in the self-assembly process of these complexes (Chkirate et al., 2019).
Crystal Structures and Computational Studies
Investigations into novel 2-pyrone derivatives, including compounds related to pyrazole-acetamide, have been conducted. These studies involve crystal structure analyses and theoretical calculations using density functional theory (DFT). They provide insights into the molecular interactions and structural dynamics of these compounds (Sebhaoui et al., 2020).
Biological Activity Analysis
Research on derivatives of pyrazole-acetamide, such as 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(3-(furan-2-yl)-1-phenyl-1H-pyrazol-5-yl) acetamide, includes the synthesis and characterization of their structures using techniques like NMR and X-ray diffraction. These studies also explore the biological activities, including herbicidal and fungicidal properties, of these compounds (Hu Jingqian et al., 2016).
Radioligand Development for Receptor Studies
Compounds similar to pyrazole-acetamide have been developed as selective antagonist ligands for specific receptors, such as the A2B adenosine receptors. These compounds, synthesized and tritiated for use as radioligands, are valuable tools for pharmacological characterization of receptor subtypes (Baraldi et al., 2004).
Chemoselective Synthesis in Drug Development
Studies involving the chemoselective monoacetylation of amino groups in compounds related to pyrazole-acetamide have been conducted to develop intermediates for natural synthesis of drugs like antimalarials. These research efforts focus on optimizing processes and understanding the underlying mechanisms and kinetics (Magadum & Yadav, 2018).
Corrosion Inhibition Studies
Pyrazoline derivatives, which share structural similarities with pyrazole-acetamide, have been explored for their potential as corrosion inhibitors for materials like mild steel. These studies employ a combination of experimental and theoretical methods to understand the mechanisms and effectiveness of these inhibitors (Lgaz et al., 2018).
properties
IUPAC Name |
2-(3-methylphenyl)-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2/c1-12-3-2-4-13(7-12)8-16(20)18-14-9-17-19(10-14)15-5-6-21-11-15/h2-4,7,9-10,15H,5-6,8,11H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLFMYOYGUWNMFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)NC2=CN(N=C2)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.